Cas no 6832-87-7 (2-Bromo-N-methylaniline)
2-Bromo-N-methylaniline structure
Product Name:2-Bromo-N-methylaniline
CAS No:6832-87-7
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD06798064
CID:529600
PubChem ID:334086
Update Time:2025-04-19
2-Bromo-N-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-methylaniline
- 2-BROMO-N-METHYLANILINE 95
- 2-bromo-N-methylbenzenamine
- Benzenamine,2-bromo-N-methyl-
- o-Bromo-N-methylaniline
- NSC338420
- N-Methyl-2-bromoaniline
- Benzenamine, 2-bromo-N-methyl-
- SMVIAQFTVWDWDS-UHFFFAOYSA-N
- 0544AC
- LS11478
- ST24040210
- 832B877
- 2-Bromo-N-methylaniline, 95%
- SY246165
- CS-0130527
- FT-0696143
- SCHEMBL989524
- A867065
- NSC-338420
- 6832-87-7
- DTXSID80318993
- MFCD06798064
- AKOS000253684
- EN300-206177
- DS-17555
- V10176
- DB-074008
-
- MDL： MFCD06798064
- Inchi： 1S/C7H8BrN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
- InChI Key： SMVIAQFTVWDWDS-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1NC
Computed Properties
- Exact Mass: 184.98404
- Monoisotopic Mass: 184.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: liquid
- Density: 1.589 g/mL at 25 °C(lit.)
- Melting Point: Not available
- Boiling Point: 107-109 °C/12 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:217.4°F
Degrees Celsius:103°C - Refractive Index: n20/D 1.6070(lit.)
- PSA: 12.03
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Bromo-N-methylaniline Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：UN 3334
- WGK Germany：2
- Hazard Category Code： 22
- Safety Instruction： 37/39
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-N-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QY113-1g |
2-Bromo-N-methylaniline |
6832-87-7 | 95+% | 1g |
274.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QY113-200mg |
2-Bromo-N-methylaniline |
6832-87-7 | 95+% | 200mg |
92.0CNY | 2021-07-14 | |
| Chemenu | CM254508-5g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 5g |
$209 | 2021-06-16 | |
| Chemenu | CM254508-10g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 10g |
$368 | 2021-06-16 | |
| Chemenu | CM254508-25g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 25g |
$741 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QY113-5g |
2-Bromo-N-methylaniline |
6832-87-7 | 95+% | 5g |
866.0CNY | 2021-07-14 | |
| Chemenu | CM254508-5g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 5g |
$209 | 2022-06-10 | |
| Chemenu | CM254508-10g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 10g |
$368 | 2022-06-10 | |
| Chemenu | CM254508-25g |
2-Bromo-N-methylaniline |
6832-87-7 | 95% | 25g |
$741 | 2022-06-10 | |
| abcr | AB352676-1 g |
2-Bromo-N-methylaniline, 95%; . |
6832-87-7 | 95% | 1g |
€118.10 | 2023-01-16 |
2-Bromo-N-methylaniline Related Literature
-
Baijiao An,Shun Zhang,Jinhui Hu,Tingting Pan,Ling Huang,Johnny Cheuk-on Tang,Xingshu Li,Albert S. C. Chan Org. Biomol. Chem. 2018 16 4701
-
2. Antitumour polycyclic acridines. Part 10.1 Synthesis of penta- and hexa-cyclic heteroaromatic systems by radical cyclisations of substituted 9-anilinoacridinesMichael J. Ellis,Malcolm F. G. Stevens J. Chem. Soc. Perkin Trans. 1 2001 3180
-
Shuang Huang,Xi Hong,He-Zhen Cui,Quan Zhou,Yue-Jian Lin,Xiu-Feng Hou Dalton Trans. 2019 48 5072
-
James A. Suttil,Miranda F. Shaw,David S. McGuinness,Michael G. Gardiner,Stephen J. Evans Dalton Trans. 2013 42 9129
-
Mengna Tao,Wenbo Li,Junliang Zhang Chem. Commun. 2020 56 13125
6832-87-7 (2-Bromo-N-methylaniline) Related Products
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